Cas no 7295-85-4 ((±)-Catechin)

(±) - catechin (rel cianidanol) is a racemate of catechin (±) -catechin has two forms (+) -catechin and its enantiomer (-) -catechin (+) -catechin inhibited cyclooxygenase-1 (COX-1) with an IC50 of 1.4 μ M. (±) -catechin has anti-tumor, anti obesity, anti diabetes, anti cardiovascular, anti infection, liver protection and neuroprotection effects
(±)-Catechin structure
(±)-Catechin structure
(±)-Catechin
7295-85-4
C15H14O6
290.26806
MFCD00150865
47326
24892437

(±)-Catechin Properties

Names and Identifiers

    • 2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
    • ()-Catechin hydrate
    • Catechin
    • trans-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
    • YK-85 Light Yellow
    • (+/-)-Catechin hydrate
    • (±)-Catechin hydrate
    • DL-Catechin
    • 3,3,4,5,7-Flavanpentol
    • Catechin Hydrate
    • trans-3,3',4',5,7-Pentahydroxyflavane
    • trans-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol hydrate
    • trans-3,3',4',5,7-Pentahydroxyflavane hydrate
    • (±)-Catechin
    • NCGC00015215-03
    • 2-(3,4-Dihydroxyphenyl)-3,5,7-chromanetriol #
    • BSPBio_000713
    • epi-?Catechin 3-?O-?gallate
    • FT-0636422
    • SB18952
    • (+)-Catechin-13C3
    • (-)-CATECHINHYDRATE
    • BDBM50479045
    • NCGC00015215-06
    • SCHEMBL10001669
    • 2-(3,4-Dihydroxyphenyl)chromane-3,5,7-triol
    • NCGC00095270-02
    • NCGC00015215-02
    • AKOS016009549
    • cis-(+/-)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
    • NS00079814
    • catechins
    • 7295-85-4
    • NCGC00015215-04
    • CS-0157109
    • 2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
    • Epicatechin, (+/-)-
    • AB85826
    • DTXSID10859304
    • EpCt-pl
    • NCGC00095270-01
    • HMS1664H16
    • trans-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
    • 13392-26-2
    • Catechin (hydrate)
    • C17590
    • AB00513926
    • MFCD00066757
    • Q51617472
    • 17334-50-8
    • FT-0604384
    • SCHEMBL19411
    • MFCD00075648
    • EC (C)
    • Epicatechol, (-)-
    • 714E3A52-14F7-4C41-BF5D-1DAA0C81FCC5
    • FT-0613995
    • 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-,(2R,3S)-rel-
    • CHEBI:23053
    • BRD-A61899133-002-02-2
    • EINECS 241-357-4
    • NSC 81162
    • DL-Catechin; Racemic catechin; dl-Catechin; dl-Catechol; rac-Catechin
    • BS-15212
    • D70844
    • (?)-cis-3,3',4',5,7-Pentahydroxyflavane
    • BPBio1_000785
    • 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-
    • (+)-3,3',4',5,7-Flavanpentol
    • (+/-)-Catechin
    • L-Epicatechin
    • 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
    • (-)-cis-3,3',4',5,7-Pentahydroxyflavane
    • (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
    • cis-(1)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
    • Prestwick3_000817
    • FT-0614024
    • (-)-3,5,7,3',4'-PENTAHYDROXYFLAVAN
    • CHEMBL206452
    • (+)-Catechin;Cianidanol;Catechuic acid
    • SY066787
    • (+-)-catechin
    • SMR000326724
    • BDBM23416
    • Q-100183
    • KBio2_000875
    • LP00219
    • Catechuic acid
    • EN300-6498629
    • D4A04A57-7609-451F-A446-53F4DFAD15F5
    • EU-0100219
    • NSC 2819
    • SR-01000075742-10
    • (+)-Cyanidan-3-ol
    • AC-11608
    • Prestwick0_000817
    • (+)-Catechin, analytical standard
    • SPBio_002564
    • (+)-Catechin,(S)
    • (+/-)-Catechin 1000 microg/mL in Acetonitrile
    • SR-01000075742-1
    • s4722
    • (2R-trans)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
    • CIANIDANOL [INN]
    • Catechin-(+,-) hydrate
    • HMS1570A05
    • KB-53
    • KBioGR_002245
    • NSC755824
    • IDI1_000647
    • C06562
    • (+)-Catechin Hydrate
    • (+)-Cyanidanol-3
    • Tox21_500219
    • Cianidol
    • CATECHIN [VANDF]
    • Spectrum4_001763
    • CCG-40007
    • CS-3759
    • NCGC00017331-02
    • rac-catechin
    • NS00004541
    • (2R-trans)-2-(3,4-Dihydroxyphenyl)-3-4-dihydro-2H-1-benzopyran-3,5,7-triol
    • DL-Catechine
    • Catechol (+)
    • (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-1H-chromene-3,5,7-triol
    • Prestwick1_000642
    • Spectrum3_000242
    • 2,3-Dihydro-4-desoxoquercetin
    • Cianidanolum (INN-Latin)
    • (+)-Catechin 1000 microg/mL in Acetone
    • NCGC00017331-04
    • BDBM60836
    • EINECS 205-825-1
    • Epitope ID:116872
    • (+)-CATECHIN [USP-RS]
    • BPBio1_000709
    • Catechuate
    • 8R1V1STN48
    • HMS502A09
    • TNP00270
    • Slim 2
    • SR-01000075742-7
    • HMS2097A05
    • Cutch (dye)
    • 88191-48-4
    • Drenoliver
    • (+)-2-(3,4-Dihydroxyphenyl)-3,5,7-chromantriol
    • Prestwick2_000642
    • (+)-(2R,3S)-5,7,3',4'-Tetrahydroxyflavan-3-ol
    • NCGC00093689-03
    • CIANIDANOL [JAN]
    • SDCCGSBI-0050207.P004
    • 1ST000259
    • KB 53
    • (3S,2R)-2-(3,4-dihydroxyphenyl)chromane-3,5,7-triol
    • 3,3',4',5,7-Flavanpentol
    • EINECS 230-731-2
    • Cyanidanol
    • SCHEMBL19741
    • (+/-)-catechol
    • SR-01000075742-8
    • UNII-8R1V1STN48
    • 154-23-4
    • BRD-K58736316-001-08-7
    • (+)-Catechin 1000 microg/mL in Acetonitrile
    • 100786-01-4
    • Catechinic acid
    • CHEMBL311498
    • s3974
    • (+)-Catechin, United States Pharmacopeia (USP) Reference Standard
    • (+)-CATECHIN (CONSTITUENT OF MARITIME PINE)
    • Biocatechin
    • (2R,3S)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
    • (+)-catechin
    • UNII-5J4Y243W61
    • KBio1_000647
    • HY-N0898
    • BRD-K58736316-001-07-9
    • D-Catechol
    • Catechol (flavan)
    • Cianidanolum
    • Gambier
    • SPBio_000033
    • Q415007
    • (+)-CATECHIN (CONSTITUENT OF GRAPE SEEDS OLIGOMERIC PROANTHOCYANIDINS)
    • NSC2819
    • Cianidanol [INN:JAN]
    • AB00051886_13
    • RACEMIC CATECHIN
    • Cianidanol
    • CATECHIN, DL-
    • KBioSS_000875
    • Prestwick1_000817
    • CATECHIN DL-FORM [MI]
    • (2R,3S)-3,3',4',5,7-Flavanpentol
    • D95105
    • Katha
    • NCI60_002303
    • KBio2_006011
    • Sunkatol No. 1
    • trans-(+)-3,3',4',5,7-Flavanpentol
    • Prestwick_998
    • NSC-2819
    • DTXCID202322
    • (+)-CATECHIN (USP-RS)
    • DB14086
    • NCGC00093689-01
    • dl-Catechol
    • 154-23-4 , anhydride
    • CIANIDANOL, (+/-)-
    • AC-35859
    • (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
    • HMS1570D15
    • NCGC00017331-05
    • NINDS_000647
    • SR-01000075742-9
    • SR-01000075742-12
    • Prestwick0_000642
    • Prestwick3_000642
    • ACon1_001489
    • (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol;hydrate
    • BSPBio_000643
    • 2H-1-BENZOPYRAN-3,5,7-TRIOL, 2-(3,4-DIHYDROXYPHENYL)-3,4-DIHYDRO-, (2S,3R)-REL-
    • Catechu
    • (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
    • CCRIS 6855
    • (2R,3S)-(+)-Catechin
    • CIANIDANOL [WHO-DD]
    • SDCCGMLS-0066526.P001
    • Z 7300
    • KBio2_003443
    • trans3,3,4,5,7 pentahydroxyflavane
    • A809512
    • ND-0342
    • 3-Cyanidanol, (+)-
    • Tanningenic acid
    • Prestwick2_000817
    • NCGC00017331-03
    • (+)-CATECHIN (CONSTITUENT OF MARITIME PINE) [DSC]
    • (+)-Cianidanol
    • CATECHOL, (+/-)-
    • DTXSID001349029
    • SR-01000075742
    • Dexcyanidanol
    • Spectrum2_000167
    • LMPK12020001
    • AS-72772
    • 2H-1-Benzopyran-3,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-trans)-
    • AKOS015960546
    • ( inverted exclamation markA)-Catechin hydrate
    • Catechin (flavan)
    • MLS001056745
    • KBio3_001124
    • HMS3260L19
    • 8001-48-7
    • 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol, (2R-trans)
    • cid_107957
    • 321-01-7
    • (+)-Cyanidanol
    • (+/-)-Catechin xHydrate
    • SPBio_002634
    • Catechin, d-
    • 2,3-trans-catechin
    • YK-85 Light Yellow Powder 85
    • 4c94
    • NSC-755824
    • BSPBio_001624
    • Catechinate
    • NCGC00260904-01
    • 5J4Y243W61
    • SBI-0050207.P003
    • (2R,3S)-2-(3,4-dihydroxyphenyl)chroman-3,5,7-triol;hydrate
    • Zyma
    • (+)-Cyanidol-3
    • DTXSID3022322
    • Lopac0_000219
    • CATECHIN, D
    • Catechine dl-form
    • MFCD00075649
    • Pharmakon1600-00210205
    • (2R,3S)-2-[3,4-bis(oxidanyl)phenyl]-3,4-dihydro-2H-chromene-3,5,7-triol;hydrate
    • CHEBI:15600
    • D-Catechin
    • CIANIDANOL [MART.]
    • (+)-CATECHIN (CONSTITUENT OF POWDERED DECAFFEINATED GREEN TEA EXTRACT)
    • C 1251
    • Transepar
    • A878497
    • (2R,3S)-Catechin
    • (+)-Catechin, Pharmaceutical Secondary Standard; Certified Reference Material
    • (+)-Catechol
    • NATURAL BROWN 3 (CUTCH EXTRA OR GAMBIER)
    • 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-trans)-
    • Spectrum5_000345
    • Cianidanolum [INN-Latin]
    • Catergen
    • DivK1c_000647
    • 2H-1-benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S)-
    • NCGC00093689-02
    • H10916
    • SR-01000075742-14
    • InChI=1/C15H14O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-5,13,15-20H,6H2/t13-,15+/m0/s
    • CIANIDANOL (MART.)
    • BIDD:ER0378
    • (+)-(2R:3S)-5,7,3',4'-Tetrahydroxyflavan-3-ol
    • KXN
    • NCGC00017331-01
    • Cyanidanol-3
    • Teafuran 30A
    • AI3-22757
    • D-(+)-Catechin
    • (2R,3S)-2-(3,4-dihydroxyphenyl)chromane-3,5,7-triol
    • (+)-3',4',5,7-Tetrahydroxy-2,3-trans-flavan-3-ol
    • NCGC00017331-19
    • Spectrum_000395
    • Epicatechin-(-)
    • CATECHIN [MI]
    • (+/-)-Epicatechin
    • DB-050100
    • DB-017858
    • +Expand
    • MFCD00150865
    • PFTAWBLQPZVEMU-UHFFFAOYSA-N
    • 1S/C15H14O6.H2O/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7;/h1-5,13,15-20H,6H2;1H2
    • OC1C=CC(C2OC3C=C(C=C(O)C=3CC2O)O)=CC=1O

Computed Properties

  • 308.09000
  • 5
  • 6
  • 1
  • 290.079
  • 21
  • 364
  • 0
  • 2
  • 0
  • 0
  • 0
  • 1
  • 0.4
  • 0
  • 110

Experimental Properties

  • 1.48180
  • 119.61000
  • 1902
  • 1.741
  • 630.4°Cat760mmHg
  • ~200 °C (dec.)
  • No data available
  • 335°C
  • White powder
  • Not available
  • 1.593

(±)-Catechin Security Information

(±)-Catechin Customs Data

  • 2932999099

  • China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(±)-Catechin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00ICSO-250mg
2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-,(2R,3S)-rel-
 7295-85-4 98%
250mg
 $15.00 2024-04-21
A2B Chem LLC
AI55592-250mg
2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-,(2R,3S)-rel-
 7295-85-4 98%
250mg
 $14.00 2024-04-19
Aaron
AR00ID10-100mg
2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-,(2R,3S)-rel-
 7295-85-4 96%
100mg
 $12.00
Alichem
A019111506-10g
2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
 7295-85-4 95%
10g
 $187.00 2023-09-01
Ambeed
A1002931-250mg
trans-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
 7295-85-4 98%
250mg
 $18.0 2024-04-17
Apollo Scientific
BI6151-5g
(+/-)-Catechin hydrate
 7295-85-4
5g
 £350.00 2024-07-23
Chemenu
CM162309-5g
2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
 7295-85-4 95%
5g
 $112
ChemScence
CS-0013952-1g
(±)-Catechin
 7295-85-4
1g
 $99.0 2021-09-02
ChromaDex Standards
ASB-00003290-025-25mg
CATECHIN, DL
 7295-85-4 99.2%
25mg
 $331.00
Crysdot LLC
CD11065828-25g
2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
 7295-85-4 95+%
25g
 $356 2024-07-19

(±)-Catechin Suppliers

Shanghai Hansi Chemical Industry Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7295-85-4)
GU JING LI
18939883912
sales@gh-reagent.com
SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7295-85-4)
LU ZHONG HUA
17621252073
luzh@nature-standard.com
CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7295-85-4)
HUA SONG TAO
18228097334
2885374103@qq.com
ChengDu YiRui Bio-Technology CO., LTD
Audited Supplier Audited Supplier
(CAS:7295-85-4)
SU NA
18224028459
yirui307@163.com
SHEN ZHEN SHI ZHONG FA YUAN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7295-85-4)
LIN XIAO JIE
18129803827
3158423203@qq.com
CHENG DOU CAO YUAN KANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7295-85-4)
CAO YUAN KANG XIAO SHOU - - ZHANG QIN
13438890071
3003796343@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:7295-85-4)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7295-85-4)
TANG SI LEI
15026964105
2881489226@qq.com

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